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Compound of Interest

Compound Name: AZD-7762

Cat. No.: B1666238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AZD-7762 is a potent, ATP-competitive inhibitor of Checkpoint Kinase 1 (Chk1) and Checkpoint

Kinase 2 (Chk2), with IC50 values of 5 nM for both kinases.[1][2] By targeting these critical

regulators of the DNA damage response (DDR), AZD-7762 can abrogate cell cycle

checkpoints, primarily the G2/M checkpoint, and inhibit DNA repair mechanisms such as

homologous recombination.[3][4] This action prevents cancer cells from repairing DNA damage

induced by chemotherapy or radiation, leading to mitotic catastrophe and apoptosis.[5][6]

These application notes provide detailed protocols for utilizing AZD-7762 to sensitize cancer

cells to DNA-damaging agents.

Mechanism of Action: CHK1/2 Inhibition
Upon DNA damage, ATM and ATR kinases are activated, which in turn phosphorylate and

activate CHK1 and CHK2.[7] Activated CHK1 and CHK2 then phosphorylate downstream

targets, including Cdc25 phosphatases, leading to their inactivation and subsequent cell cycle

arrest. This pause allows time for DNA repair. AZD-7762 competitively binds to the ATP-binding

site of CHK1 and CHK2, preventing their activation and the downstream signaling cascade.[2]

Consequently, the cell cycle is not arrested, and cells with damaged DNA proceed into mitosis,

resulting in cell death.
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Start

1. Seed Cells in 96-well Plate

2. Allow to Attach (24h)

3. Prepare Serial Dilutions
(Chemotherapy +/- constant AZD-7762)

4. Treat Cells (24h)

5. Optional: Washout & Re-treat
with AZD-7762 alone (24h)

6. Incubate in Drug-Free Medium (72h total)

7. Perform Cell Viability Assay
(e.g., CellTiter-Glo, MTS)

8. Analyze Data & Calculate IC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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